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Compound of Interest

Compound Name: H-Pro-Hyp-OH

Cat. No.: B095322

For Researchers, Scientists, and Drug Development Professionals

Abstract

Prolyl-hydroxyproline (H-Pro-Hyp-OH), a dipeptide derived from the breakdown of collagen,
has emerged as a significant bioactive molecule with diverse physiological roles. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activities of H-Pro-Hyp-OH. It details its involvement in crucial
signaling pathways related to tissue regeneration and cellular function, particularly in
osteoblasts and fibroblasts. Furthermore, this document furnishes detailed experimental
protocols for the synthesis, purification, and analysis of H-Pro-Hyp-OH, serving as a valuable
resource for researchers in the fields of biochemistry, drug development, and regenerative
medicine.

Chemical Structure and Physicochemical Properties

H-Pro-Hyp-OH is a dipeptide composed of the amino acids proline and hydroxyproline linked
by a peptide bond. Its systematic IUPAC name is (2S,4R)-4-hydroxy-1-[(2S)-pyrrolidine-2-
carbonyl]pyrrolidine-2-carboxylic acid.

Chemical Structure:

Caption: Chemical structure of H-Pro-Hyp-OH.
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Physicochemical Properties of H-Pro-Hyp-OH

Property Value Source
Molecular Formula C10H16N204 [1]
Molecular Weight 228.24 g/mol [1]
CAS Number 18684-24-7 [1]
Appearance White to off-white powder [2]
Boiling Point 513.456 °C at 760 mmHg [2]
Density 1.417 g/cm3 [2]
Solubility Slightly soluble in DMSO and 3]
Methanol.

Note: Experimental data for melting point and pKa of the dipeptide are not readily available.
The melting point of the constituent amino acid, L-hydroxyproline, is 273-275 °C.

Biological Activities and Signaling Pathways

H-Pro-Hyp-OH exhibits a range of biological activities, primarily centered around tissue repair
and regeneration. It has been shown to influence the behavior of key cell types, including
fibroblasts and osteoblasts, through specific signaling pathways.

Role in Fibroblast Proliferation and Wound Healing

H-Pro-Hyp-OH acts as a signaling molecule that promotes the proliferation and migration of
fibroblasts, cells crucial for wound healing and the synthesis of extracellular matrix components
like collagen.

Experimental Workflow for Studying Fibroblast Migration:
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Caption: Workflow for assessing H-Pro-Hyp-OH's effect on fibroblast migration and growth.

The pro-migratory and pro-proliferative effects of H-Pro-Hyp-OH on fibroblasts are mediated, in
part, through the activation of the Extracellular signal-regulated kinase (ERK) pathway and
signaling via B1-integrins.

Signaling Pathway in Fibroblasts:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b095322?utm_src=pdf-body-img
https://www.benchchem.com/product/b095322?utm_src=pdf-body
https://www.benchchem.com/product/b095322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

H-Pro-Hyp-OH

activates

Cell Proliferation
& Migration

Click to download full resolution via product page
Caption: H-Pro-Hyp-OH signaling in fibroblasts.

Role in Osteoblast Differentiation and Bone Formation

H-Pro-Hyp-OH plays a crucial role in bone metabolism by promoting the differentiation of
osteoblasts, the cells responsible for bone formation. This effect is primarily mediated through
the regulation of the master osteogenic transcription factor, Runx2.

H-Pro-Hyp-OH influences the intricate interplay between the transcription factors Foxgl
(Forkhead box G1) and Foxol (Forkhead box O1) to ultimately upregulate Runx2 expression.

Signaling Pathway in Osteoblasts:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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